3-(3-Methoxypropyl)-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-(3-methoxypropyl)-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C22H22N4O3S/c1-15-8-10-16(11-9-15)20-24-19(29-25-20)14-30-22-23-18-7-4-3-6-17(18)21(27)26(22)12-5-13-28-2/h3-4,6-11H,5,12-14H2,1-2H3
• InChI Key: MPFKLGUPAAGOPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC=CC=C4C(=O)N3CCCOC
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol
• CAS No.: 946352-82-5

Description

The compound 3-(3-Methoxypropyl)-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one features a quinazolinone core substituted at position 3 with a 3-methoxypropyl group and at position 2 with a sulfanyl-linked 3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl moiety. The oxadiazole ring, a five-membered heterocycle with two nitrogen and one oxygen atom, enhances metabolic stability and binding affinity in medicinal chemistry applications.

Biological Activity

The compound 3-(3-Methoxypropyl)-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3,4-dihydroquinazolin-4-one (referred to as "the compound" throughout this article) is a novel synthetic molecule that has garnered attention in recent pharmacological research due to its potential biological activities. This article aims to delineate the biological activity of this compound, supported by diverse sources and research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by the presence of a dihydroquinazolinone core linked to a 1,2,4-oxadiazole moiety and a methoxypropyl group. The molecular formula is $C_{19}H_{22}N_4O_2S$, and it has a molecular weight of approximately 370.47 g/mol.

Antimicrobial Activity

Research indicates that derivatives of 1,2,4-oxadiazole , similar to the oxadiazole moiety present in the compound, exhibit significant antimicrobial properties. For example, compounds containing the oxadiazole ring have been documented to show activity against various bacterial strains, including Staphylococcus aureus and Mycobacterium tuberculosis .

A study highlighted that specific oxadiazole derivatives demonstrated minimum inhibitory concentrations (MICs) ranging from 0.25 to 2 µg/mL against methicillin-resistant S. aureus (MRSA) . This suggests that the oxadiazole component in our compound could contribute similarly potent antimicrobial effects.

Anticancer Potential

The dihydroquinazolinone structure has been associated with anticancer activity in various studies. Compounds with this scaffold have shown effectiveness against different cancer cell lines, including breast and prostate cancers . The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.

In vitro studies conducted on related quinazoline derivatives reported IC50 values indicating significant cytotoxicity against cancer cells . Although specific data on our compound is limited, its structural similarities suggest potential for similar activities.

Anti-inflammatory and Analgesic Effects

Compounds featuring both oxadiazole and quinazoline structures have been noted for their anti-inflammatory properties. Research has indicated that these compounds can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) .

In a comparative study of various derivatives, some exhibited promising analgesic effects in animal models, suggesting that our compound could also possess these beneficial properties .

Case Studies and Experimental Findings

Several studies have explored similar compounds with promising results:

• Oxadiazole Derivatives : A series of 1,3,4-oxadiazole derivatives were synthesized and evaluated for their biological activities. Some exhibited excellent antibacterial activity against resistant strains and showed significant anti-inflammatory effects in murine models .
• Quinazoline-Based Compounds : Research on quinazoline derivatives demonstrated their effectiveness in inhibiting tumor growth in xenograft models, supporting the idea that modifications to this scaffold can enhance biological activity .
• Combination Therapies : Studies have suggested that combining oxadiazole derivatives with other therapeutic agents can lead to synergistic effects in treating infections or tumors .

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The target compound shares structural motifs with two key analogs:

2-(3-(6,8-Bis(2-(4-methoxyphenyl))-2-methyl-4-oxo-1,2,3,4-tetrahydroquinazolin-2-yl)-2,2-dimethylpropyl)-6,8-bis(2-(4-methoxyphenyl))quinazolin-4(3H)-one (4l) : Core: Tetrahydroquinazolinone with multiple 4-methoxyphenyl substituents. Synthesis: Prepared via Suzuki coupling (PdCl₂(PPh₃)₂, K₂CO₃, dioxane-water) with 81% yield and mp 228–230°C. Key Differences: Bulkier substituents and lack of oxadiazole moiety compared to the target compound.

3-(4-Chlorobenzyl)-2-({[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-4(3H)-quinazolinone : Core: Quinazolinone with a 4-chlorobenzyl group. Oxadiazole Substituent: 4-Fluorophenyl instead of 4-methylphenyl. Key Differences: Halogenated (Cl, F) substituents vs. alkyl/methoxy groups in the target compound.

Comparative Data Table

Property	Target Compound	Compound 4l	3-(4-Chlorobenzyl)-...
Core Structure	3,4-Dihydroquinazolin-4-one	Tetrahydroquinazolinone	Quinazolinone
Oxadiazole Substituent	4-Methylphenyl	None	4-Fluorophenyl
Quinazolinone Substituent	3-Methoxypropyl	Bis(4-methoxyphenyl), methyl groups	4-Chlorobenzyl
Melting Point	Not reported	228–230°C	Not reported
Synthesis Yield	Not reported	81%	Not reported

Substituent Effects and Implications

• The 3-methoxypropyl chain may enhance solubility in polar solvents compared to halogenated or bulky aryl groups in analogs .

• Synthetic Efficiency :

  • Compound 4l achieved 81% yield via Suzuki coupling , suggesting that palladium-catalyzed cross-coupling could be viable for synthesizing the target compound if similar protocols are applied.

Research Findings and Limitations

• Gaps in Data : Physical properties (e.g., melting point, solubility) and biological activity data for the target compound are absent in the provided evidence.

Q & A

Q. What protocols ensure safe handling of sulfanyl-containing intermediates during synthesis?

• Methodology :
• Ventilation : Use fume hoods with ≥100 fpm face velocity.
• PPE : Nitrile gloves (≥8 mil), chemical goggles, and Tyvek suits.
• Spill management : Neutralize thiols with 10% NaHCO₃ before disposal .